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Compound of Interest

Compound Name: 6]A-Hydroxy Norethindrone

Cat. No.: B15287258

6-alpha-Hydroxy Norethindrone: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-alpha-Hydroxy Norethindrone, a
metabolite and known impurity of the synthetic progestin, Norethindrone. This document
collates available chemical data, outlines experimental protocols, and discusses the biological
context of this compound.

Chemical Data

6-alpha-Hydroxy Norethindrone Acetate is the acetylated form of 6-alpha-Hydroxy
Norethindrone. The majority of available data pertains to this acetylated derivative.

Table 1: Chemical Identifiers for 6-alpha-Hydroxy Norethindrone Acetate
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Identifier Value

CAS Number 6856-28-6[1]
Molecular Formula C22H2804[1]
Molecular Weight 356.46 g/mol [1]

[(6S,8R,9S,10R,13S,14S,17R)-17-ethynyl-6-
hydroxy-13-methyl-3-oxo-

IUPAC Name 1,2,6,7,8,9,10,11,12,14,15,16-
dodecahydrocyclopenta[a]phenanthren-17-yl]

acetate[2]

60-Hydroxy Norethindrone Acetate, (6a,170)-17-

(Acetyloxy)-6-hydroxy-19-norpregn-4-en-20-yn-
Synonyms 3-one, 60a,17-Dihydroxy-19-nor-17a-pregn-4-en-

20-yn-3-one 17-acetate, Norethindrone Acetate

6-alpha-Hydroxy Impurity[2][3]

Table 2: Physicochemical Properties of 6-alpha-Hydroxy Norethindrone Acetate

Property Value
Appearance White to Off-White Solid[2]
' >95% (typical for commercially available
Purity
standards)[2]
Storage 2-8°C[3]

Experimental Protocols
Synthesis

A preparative chemical method for the synthesis of 6-alpha-Hydroxy Norethindrone Acetate has
been described and involves the oxidation of a derivative of Norethindrone Acetate[4].

Key Reaction: Oxidation of the heteroannular 3,5 dienyl acetate derivative of Norethindrone
Acetate results in the formation of 6-alpha-hydroxy, 6-beta-hydroxy, and 6-keto Norethindrone
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Acetate[4].

While a detailed, step-by-step protocol is not publicly available in the reviewed literature, the
synthesis workflow can be conceptualized as follows:

Acetylation & Enolization .| 5 ¢ i1y acetate Derivative H Oxidation } Forms 6a-OH, 63-OH, and 6-keto derivatives :{ Mixture of Products }—»

6-alpha-Hydroxy
Purification gl Norethindrone Acetate
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Synthesis workflow for 6-alpha-Hydroxy Norethindrone Acetate.

Purification

Specific purification protocols for 6-alpha-Hydroxy Norethindrone Acetate are not detailed in the
available literature. However, methods for the purification of the parent compound,
Norethindrone Acetate, can be adapted. These methods include:

o Crystallization: A common method for purifying steroids. A process for purifying
Norethindrone Acetate involves dissolving the crude product in a solvent mixture such as
dichloromethane and n-heptane, followed by cooling to induce crystallization[5]. Another
described method uses a mixture of ethanol and water[5].

o Chromatography: High-performance liquid chromatography (HPLC) is a suitable method for
both purification and analysis of steroid hormones and their metabolites.

Analysis
The primary analytical method for the identification and quantification of 6-alpha-Hydroxy

Norethindrone Acetate is High-Performance Liquid Chromatography (HPLC).

Table 3: Representative HPLC Method for Norethindrone Analysis (Adaptable for its
Metabolites)
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Parameter Condition
Column C18 (250 mm x 4.6 mm, 5 um)[6]

) Deionized water: Acetonitrile (60:40, v/v) or
Mobile Phase ) ) )

(50:50, v/v) with 5 ml/L acetic acid[6]

Flow Rate 1.3 mL/min[6]
Detection UV at 245 nm[6]
Internal Standard Estradiol (can be used for quantitative analysis)

Biological Activity and Signaling Pathways

There is limited direct information on the specific biological activity and signaling pathways of 6-
alpha-Hydroxy Norethindrone. Its role is primarily characterized as a metabolite of
Norethindrone[7]. Norethindrone itself is a potent synthetic progestin that mimics the actions of
endogenous progesterone[8][9].

The metabolism of Norethindrone is extensive, occurring primarily in the liver. The main
metabolic pathways involve the reduction of the A-ring and hydroxylation[7][9]. The introduction
of a hydroxyl group at the 6-alpha position is a result of this metabolic process. The biological
activity of such metabolites can differ from the parent compound. For instance, some reduced
metabolites of Norethindrone have been shown to have altered receptor binding affinities and
activities[10]. It is plausible that 6-alpha-hydroxylation could modulate the progestogenic,
androgenic, or estrogenic activities of the parent Norethindrone molecule, though specific data
is lacking.

Norethindrone and its metabolites exert their effects by binding to steroid hormone receptors,
primarily the progesterone receptor (PR)[11]. They can also exhibit weaker binding to androgen
and estrogen receptors, which can account for some of their side effects[11].
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Metabolism of Norethindrone
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Metabolism of Norethindrone and potential cellular action of its metabolites.
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Conclusion

6-alpha-Hydroxy Norethindrone is a significant metabolite of Norethindrone, and its acetylated
form is a well-characterized chemical standard used in pharmaceutical analysis[1]. While
detailed protocols for its synthesis are not extensively published, the general synthetic route is
understood. Further research is required to fully elucidate the specific biological activity and
signaling pathways of this metabolite to understand its contribution to the overall
pharmacological and toxicological profile of Norethindrone. The analytical methods established
for Norethindrone provide a solid foundation for the further study of its hydroxylated derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [6-alpha-Hydroxy Norethindrone CAS number and
chemical data.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15287258#6-alpha-hydroxy-norethindrone-cas-
number-and-chemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15287258#6-alpha-hydroxy-norethindrone-cas-number-and-chemical-data
https://www.benchchem.com/product/b15287258#6-alpha-hydroxy-norethindrone-cas-number-and-chemical-data
https://www.benchchem.com/product/b15287258#6-alpha-hydroxy-norethindrone-cas-number-and-chemical-data
https://www.benchchem.com/product/b15287258#6-alpha-hydroxy-norethindrone-cas-number-and-chemical-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15287258?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15287258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

